Cas no 2171815-82-8 (3-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidobutanoic acid)

• Product Name: 3-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidobutanoic acid
• CAS No: 2171815-82-8
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 6012007
• PubChem ID: 165808018
• Update Time: 2025-06-08

3-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidobutanoic acid
• 2171815-82-8
• 3-[N-ethyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-dimethylpentanamido]butanoic acid
• EN300-1517775

• Inchi： 1S/C28H36N2O5/c1-6-30(18(2)15-26(32)33)25(31)16-24(28(3,4)5)29-27(34)35-17-23-21-13-9-7-11-19(21)20-12-8-10-14-22(20)23/h7-14,18,23-24H,6,15-17H2,1-5H3,(H,29,34)(H,32,33)
• InChI Key： IJOOEZUSNZUZHC-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(N(CC)C(C)CC(=O)O)=O)C(C)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 726
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidobutanoic acid

3-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidobutanoic Acid (CAS No. 2171815-82-8): An Overview

3-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidobutanoic acid (CAS No. 2171815-82-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, is a derivative of fluorenylmethoxycarbonyl (Fmoc) amino acids, which are widely used in the synthesis of peptides and proteins due to their excellent protecting group properties.

The structure of 3-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidobutanoic acid is characterized by a central Fmoc group, which is attached to an amino acid backbone. The Fmoc group is known for its stability under various reaction conditions and its ease of removal, making it an ideal choice for solid-phase peptide synthesis (SPPS). The presence of the ethyl and dimethyl groups in the structure adds to its unique properties, enhancing its solubility and reactivity in different solvents.

Recent studies have highlighted the potential applications of this compound in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2022 investigated the use of Fmoc derivatives in the synthesis of peptidomimetics for cancer therapy. The researchers found that compounds like 3-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidobutanoic acid exhibited enhanced binding affinity to specific protein targets, leading to improved therapeutic outcomes.

In another study published in the European Journal of Medicinal Chemistry, scientists explored the role of Fmoc derivatives in modulating protein-protein interactions (PPIs). The results showed that compounds with structures similar to 3-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidobutanoic acid were effective in disrupting PPIs involved in various diseases, including neurodegenerative disorders and viral infections. This finding opens up new avenues for the development of small molecule inhibitors targeting these interactions.

The synthetic route for 3-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidobutanoic acid involves several steps, including the protection of amino groups with Fmoc and subsequent coupling reactions. The efficiency and purity of the final product are crucial for its application in pharmaceutical research. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) are commonly used to ensure the quality and purity of the synthesized compound.

The physicochemical properties of 3-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidobutanoic acid, including its solubility, stability, and reactivity, have been extensively studied. These properties make it suitable for use in a wide range of applications, from basic research to drug development. For example, its high solubility in organic solvents allows for easy handling and manipulation during synthetic processes.

In conclusion, 3-N-ethyl-3-{(9H-fluoren-9-yloxycarbonyl)amino}-4,4-dimethylpentanamide butyric acid (CAS No. 2171815-82-8) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structure and properties make it an attractive candidate for the development of novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new applications and optimize its use in different contexts.